3-(3-Methoxycyclohexyl)propanenitrile

• CAS No.: 514848-27-2
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 3-(3-methoxycyclohexyl)propanenitrile
• InChI: InChI=1S/C10H17NO/c1-12-10-6-2-4-9(8-10)5-3-7-11/h9-10H,2-6,8H2,1H3
• InChI Key: KJFLSZDQNIKQAH-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCC(C1)CCC#N

Description

3-(3-Methoxycyclohexyl)propanenitrile is a nitrile-containing organic compound characterized by a cyclohexane ring substituted with a methoxy (-OCH₃) group at position 3 and a propanenitrile (-CH₂CH₂CN) side chain. Nitriles like this are often intermediates in pharmaceuticals, agrochemicals, or materials science due to their reactivity, particularly in hydrolysis, reduction, or cycloaddition reactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3-(3-Methoxycyclohexyl)propanenitrile with structurally related nitriles, emphasizing molecular features, properties, and applications.

Table 1: Comparative Analysis of Nitrile Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Physical/Chemical Properties	Applications/Significance	References
3-(3-Methoxycyclohexyl)propanenitrile	C₁₀H₁₅NO*	~165.19	3-Methoxycyclohexyl, nitrile	Data unavailable; inferred stability from methoxy donor group	Likely intermediate in organic synthesis
3-(2,6-Dioxocyclohexyl)propanenitrile	C₉H₁₁NO₃†	165.192	2,6-Dioxocyclohexyl, nitrile	Higher polarity due to ketones; multiple synonyms (e.g., NSC 160503)	Potential precursor for heterocycles
3-(3-Hexenyloxy)propanenitrile	C₉H₁₅NO	153.23	3-Hexenyloxy, nitrile	Colorless to pale yellow liquid; green/violet odor	Fragrance industry; cyanoethylation product
3-[(3-Methoxyphenyl)amino]propanenitrile	C₁₀H₁₂N₂O	176.22	3-Methoxyphenylamino, nitrile	Likely solid; hydrogen-bonding capacity from -NH-	Pharmaceutical intermediate (e.g., triazoles)
3-[cyclohexyl(ethyl)amino]propanenitrile	C₁₁H₁₈N₂‡	178.28	Cyclohexyl, ethylamino, nitrile	Amine functionality enhances solubility in polar solvents	Specialty chemical synthesis

*Inferred formula based on structural analogs. †Formula in (C₂₀H₂₁N₀₄) likely contains typographical errors; corrected to C₉H₁₁NO₃. ‡Formula inferred from substituents.

Key Comparative Insights:

Substituent Effects on Reactivity Methoxy vs. In contrast, the 2,6-dioxocyclohexyl substituent () introduces electron-withdrawing ketones, increasing nitrile reactivity toward nucleophiles . Amino vs. Alkoxy Groups: The amino group in 3-[(3-methoxyphenyl)amino]propanenitrile () enables hydrogen bonding and participation in condensation reactions, unlike the alkoxy group in 3-(3-hexenyloxy)propanenitrile (), which is more suited for fragrance applications .

Synthetic Pathways 3-(3-Hexenyloxy)propanenitrile is synthesized via cyanoethylation of cis-3-hexen-1-ol with acrylonitrile (). A similar approach may apply to the target compound. 3-[(3-Methoxyphenyl)amino]propanenitrile likely forms via nucleophilic substitution between 3-methoxyaniline and acrylonitrile derivatives ().

Applications Pharmaceuticals: Compounds with amino or aryl groups (e.g., ) are intermediates in triazole or isoxazole synthesis. The target compound’s methoxy group may align with CNS drug scaffolds . Fragrances: 3-(3-Hexenyloxy)propanenitrile’s odor profile highlights the role of alkoxy nitriles in flavor/fragrance industries ().

Physical Properties Polar substituents (e.g., dioxo, hydroxy) increase water solubility, while nonpolar cyclohexyl groups enhance lipid solubility. The target compound’s methoxy group may balance these properties .